Cas no 856699-18-8 (Biliverdin (hydrochloride))
Biliverdin (hydrochloride) Chemical and Physical Properties
Names and Identifiers
-
- Biliverdin (hydrochloride)
- BILIVERDIN HYDROCHLORIDE
- 3-[(2Z,5E)-2-[[3-(2-carboxyethyl)-5-[(Z)-(3-ethenyl-4-methyl-5-oxopyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-2-yl]methylidene]-5-[(4-ethenyl-3-methyl-5-oxopyrrol-2-yl)methylidene]-4-methylpyrrol-3-yl]propanoic acid;hydrochloride
- Biliverdin dihydrochloride, technical grade, 80%
- Biliverdine, hydrochloride (7CI)
- 856699-18-8
- 3-(2-((Z)-(3-(2-Carboxyethyl)-4-methyl-5-((Z)-(3-methyl-5-oxo-4-vinyl-1,5-dihydro-2H-pyrrol-2-ylidene)methyl)-2H-pyrrol-2-ylidene)methyl)-4-methyl-5-((Z)-(4-methyl-5-oxo-3-vinyl-1,5-dihydro-2H-pyrrol-2-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid hydrochloride
- 3,18-diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropanoic acid, monohydrochloride
- 3,18-diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropanoicacid,monohydrochloride
-
- Inchi: 1S/C33H34N4O6.ClH/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26;/h7-8,13-15,34-35H,1-2,9-12H2,3-6H3,(H,37,42)(H,38,39)(H,40,41);1H/b24-13+,27-14-,28-15-;
- InChI Key: OZCVSEGCSGTCIO-POFWNMSZSA-N
- SMILES: Cl.OC(CCC1C(C)=C(/C=C2/C(C=C)=C(C)C(N/2)=O)NC=1/C=C1/C(CCC(=O)O)=C(C)/C(=C\C2C(C)=C(C=C)C(N=2)=O)/N/1)=O
Computed Properties
- Exact Mass: 618.2245125 g/mol
- Monoisotopic Mass: 618.2245125 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 44
- Rotatable Bond Count: 11
- Complexity: 1530
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 619.1
- Topological Polar Surface Area: 161
Biliverdin (hydrochloride) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70106-10mg |
Biliverdin (hydrochloride) |
856699-18-8 | 98% | 10mg |
¥362.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70106-50mg |
Biliverdin (hydrochloride) |
856699-18-8 | 98% | 50mg |
¥1355.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70106-100mg |
Biliverdin (hydrochloride) |
856699-18-8 | 98% | 100mg |
¥2201.00 | 2022-04-26 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B911517-10mg |
Biliverdin hydrochloride |
856699-18-8 | 98% | 10mg |
¥2,045.70 | 2022-09-29 | |
| 1PlusChem | 1P01EPX7-10mg |
3,18-diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropanoicacid,monohydrochloride |
856699-18-8 | ≥95% | 10mg |
$73.00 | 2024-04-21 | |
| 1PlusChem | 1P01EPX7-50mg |
3,18-diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropanoicacid,monohydrochloride |
856699-18-8 | ≥95% | 50mg |
$173.00 | 2024-04-21 | |
| 1PlusChem | 1P01EPX7-100mg |
3,18-diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropanoicacid,monohydrochloride |
856699-18-8 | ≥95% | 100mg |
$273.00 | 2024-04-21 | |
| A2B Chem LLC | AX65595-10mg |
3,18-diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropanoicacid,monohydrochloride |
856699-18-8 | ≥95% | 10mg |
$30.00 | 2024-04-19 | |
| A2B Chem LLC | AX65595-50mg |
3,18-diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropanoicacid,monohydrochloride |
856699-18-8 | ≥95% | 50mg |
$111.00 | 2024-04-19 | |
| A2B Chem LLC | AX65595-100mg |
3,18-diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropanoicacid,monohydrochloride |
856699-18-8 | ≥95% | 100mg |
$192.00 | 2024-04-19 |
Biliverdin (hydrochloride) Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on Biliverdin (hydrochloride)
Comprehensive Overview of Biliverdin (hydrochloride) (CAS No. 856699-18-8): Properties, Applications, and Research Insights
Biliverdin (hydrochloride) (CAS No. 856699-18-8) is a naturally occurring tetrapyrrole compound derived from the oxidative degradation of heme. As a key intermediate in the heme catabolic pathway, it has garnered significant attention in biomedical research, particularly for its antioxidant, anti-inflammatory, and neuroprotective properties. This article delves into the molecular characteristics, applications, and cutting-edge research trends surrounding this versatile compound, addressing common queries such as "Biliverdin hydrochloride uses" and "Biliverdin vs. bilirubin."
The chemical structure of Biliverdin (hydrochloride) features a linear tetrapyrrole backbone, which distinguishes it from cyclic porphyrins like heme. Its hydrochloride salt form enhances solubility, making it preferable for in vitro and in vivo studies. Researchers often explore its role in "oxidative stress mitigation" due to its ability to scavenge reactive oxygen species (ROS). Recent studies highlight its potential in "wound healing acceleration" and "organ transplant tolerance," aligning with growing public interest in regenerative medicine.
In the context of trending health topics, Biliverdin (hydrochloride) has been investigated for its implications in "gut microbiome modulation" and "metabolic syndrome management." A 2023 study published in Nature Metabolism revealed its interaction with gut microbiota to produce metabolites influencing glucose homeostasis. Such findings respond to frequent searches like "Biliverdin and diabetes" or "natural antioxidants for metabolic health," positioning this compound at the intersection of nutrition science and pharmacology.
From a technical standpoint, the synthesis and purification of Biliverdin (hydrochloride) (CAS No. 856699-18-8) require precise control to maintain stability. Its degradation under prolonged light exposure necessitates amber vial storage—a detail critical for laboratories addressing "Biliverdin storage conditions." Analytical methods like HPLC-UV and LC-MS are commonly employed for quantification, catering to queries such as "how to analyze Biliverdin purity."
The compound's therapeutic potential extends to "neurodegenerative disease research," particularly in models of Alzheimer's and Parkinson's diseases. Its ability to cross the blood-brain barrier and modulate HO-1 (heme oxygenase-1) pathways has spurred investigations into "Biliverdin as a neuroprotectant." These applications resonate with increasing public concern over brain health, evidenced by search trends for "natural neuroprotective agents."
Industrial applications of Biliverdin (hydrochloride) include its use as a biomarker for hemolytic disorders and liver function tests. Diagnostic kits incorporating this compound answer clinical queries like "Biliverdin detection methods." Additionally, its green pigment properties have sparked interest in sustainable dye industries, aligning with the "eco-friendly biopigments" movement.
Ongoing clinical trials are evaluating Biliverdin (hydrochloride)'s efficacy in "ischemia-reperfusion injury" prevention—a hot topic in cardiovascular research. Preliminary data suggest its potential to reduce infarct size in myocardial infarction models, addressing searches for "novel cardioprotective agents." Such developments underscore the compound's translational relevance.
In summary, Biliverdin (hydrochloride) (CAS No. 856699-18-8) represents a multifaceted compound bridging biochemistry and clinical innovation. Its evolving applications—from "anti-aging research" to "immune system modulation"—continue to inspire scientific inquiry while meeting public demand for evidence-based natural therapeutics. Future research directions may explore its synergy with other bile pigments or engineered delivery systems to enhance bioavailability.
856699-18-8 (Biliverdin (hydrochloride)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)